Cas no 2096332-60-2 (4-(N-Cbz-N-Propylamino)phenylboronic acid, pinacol ester)

• Product Name: 4-(N-Cbz-N-Propylamino)phenylboronic acid, pinacol ester
• CAS No: 2096332-60-2
• MF: C₂₃H₃₀BNO₄
• MW: 395.299606800079
• MDL: MFCD21609688
• CID: 4637910
• PubChem ID: 74889330
• Update Time: 2025-09-18

4-(N-Cbz-N-Propylamino)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(N-Cbz-N-Propylamino)phenylboronic acid, pinacol ester
• Benzyl propyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• BENZYL N-PROPYL-N-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]CARBAMATE
• 4-(N-Cbz-N-Propylamino)phenylboronic acid pinacol ester
• F71966
• MFCD21609688
• CS-0176603
• Benzylpropyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• SB83743
• 2096332-60-2
• BS-34196

• MDL： MFCD21609688
• Inchi： 1S/C23H30BNO4/c1-6-16-25(21(26)27-17-18-10-8-7-9-11-18)20-14-12-19(13-15-20)24-28-22(2,3)23(4,5)29-24/h7-15H,6,16-17H2,1-5H3
• InChI Key： WCPWANRWANWZPC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N(C(=O)OCC2C=CC=CC=2)CCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 395.2267886g/mol
• Monoisotopic Mass: 395.2267886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters